Cas no 148256-63-7 (2,5-Dibromo-3-dodecylthiophene)

2,5-Dibromo-3-dodecylthiophene is a brominated thiophene derivative featuring a dodecyl side chain, which enhances its solubility in organic solvents and processability in polymer applications. This compound serves as a key intermediate in the synthesis of conjugated polymers and organic semiconductors, particularly for use in optoelectronic devices such as organic field-effect transistors (OFETs) and photovoltaic cells. The bromine substituents at the 2 and 5 positions enable efficient cross-coupling reactions, facilitating polymerization or further functionalization. The dodecyl chain improves film-forming properties and charge transport characteristics, making it valuable for developing high-performance electronic materials. Its stability and reactivity make it a versatile building block in advanced material research.
2,5-Dibromo-3-dodecylthiophene structure
148256-63-7 structure
Product Name:2,5-Dibromo-3-dodecylthiophene
CAS No:148256-63-7
MF:C16H26Br2S
MW:410.250642299652
MDL:MFCD00274315
CID:135906
PubChem ID:24869174
Update Time:2025-06-27

2,5-Dibromo-3-dodecylthiophene Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dibromo-3-dodecylthiophene
    • 2,5-Dibromo-3-n-dodecylthiophene
    • Thiophene,2,5-dibromo-3-dodecyl-
    • 2,5-Dibromo-3-laurylthiophene
    • 3-Dodecylthiophene
    • DibroMo-3-dodecylthioph
    • 2, ,5-Bromo-3-dodecylthiophene
    • 2,5-DIBROM-3-DODECYLTHIOPHEN 97%
    • 2,5-DibroMo-3-dodecylthiophene,97%
    • 2,5-DibroMo-3-n-dodecylthiophene, 97%
    • BIDD:GT0375
    • 2,5-Dibromo-3-dodecylthiophene, 97%
    • Thiophene, 2,5-dibromo-3-dodecyl-
    • METHYL4-(4-ETHOXYPHENOXYCARBONYL)PHENYLCARBONATE
    • J-507292
    • AC-4942
    • SCHEMBL196435
    • AS-19034
    • 148256-63-7
    • C16H26Br2S
    • SY037082
    • DTXSID10408038
    • AKOS015898631
    • AM84447
    • MFCD00274315
    • SB67016
    • FT-0643420
    • A808748
    • D4031
    • AC-4943
    • 2,5-bis(bromanyl)-3-dodecyl-thiophene
    • CS-W011679
    • DB-042922
    • MDL: MFCD00274315
    • Inchi: 1S/C16H26Br2S/c1-2-3-4-5-6-7-8-9-10-11-12-14-13-15(17)19-16(14)18/h13H,2-12H2,1H3
    • InChI Key: ZIZGNWAMVWNAJT-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(S1)Br)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 408.01200
  • Monoisotopic Mass: 408.01220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 11
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 9.9
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Color/Form: liquid
  • Density: 1.321 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 135 °C/2.5 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:>235.4°F
    Degrees Celsius:>113°C
  • Refractive Index: n20/D 1.53(lit.)
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 28.24000
  • LogP: 7.73650
  • Solubility: Not determined

2,5-Dibromo-3-dodecylthiophene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2,5-Dibromo-3-dodecylthiophene Production Method

2,5-Dibromo-3-dodecylthiophene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:148256-63-7)2,5-二溴-3-十二烷基噻吩
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Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:148256-63-7)2,5-DIBROMO-3-DODECYLTHIOPHENE
Order Number:sfd6211
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on 2,5-Dibromo-3-dodecylthiophene

Introduction to 2,5-Dibromo-3-dodecylthiophene (CAS No. 148256-63-7) and Its Emerging Applications in Modern Chemistry

2,5-Dibromo-3-dodecylthiophene, identified by the chemical identifier CAS No. 148256-63-7, represents a significant compound in the realm of organic synthesis and material science. This organosulfur derivative, characterized by its brominated thiophene core substituted with a dodecyl side chain, has garnered considerable attention due to its versatile structural properties and potential applications in various high-tech industries. The compound's unique molecular architecture, combining the aromatic stability of thiophene with the hydrophobicity of the dodecyl group and the electron-withdrawing effect of bromine atoms, makes it a valuable building block for advanced materials and pharmaceutical intermediates.

The synthesis of 2,5-Dibromo-3-dodecylthiophene involves a series of well-established organic reactions, including bromination and alkylation processes. The introduction of bromine atoms at the 2- and 5-positions enhances the reactivity of the thiophene ring, enabling further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks, which are essential for developing novel organic electronic devices and pharmaceuticals. The dodecyl side chain not only imparts solubility advantages but also influences the electronic properties of the compound, making it suitable for applications in conductive polymers and organic semiconductors.

Recent advancements in the field have highlighted the role of 2,5-Dibromo-3-dodecylthiophene in the development of organic light-emitting diodes (OLEDs). The compound's ability to serve as an intermediate in synthesizing high-performance emissive layers has been demonstrated through numerous studies. For instance, researchers have successfully incorporated this derivative into polymer-based OLED architectures, achieving improved luminance efficiency and operational stability. The bromine substituents facilitate easy modification via palladium-catalyzed cross-coupling reactions, allowing for the precise tuning of electronic properties to meet specific device requirements.

In addition to its applications in optoelectronics, 2,5-Dibromo-3-dodecylthiophene has shown promise in the realm of pharmaceutical chemistry. The structural motif of thiophene derivatives is widely recognized for its biological activity, with many analogs exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The introduction of bromine atoms can modulate these bioactivities by influencing electron distribution and reactivity. Current research is exploring its potential as a precursor for drug candidates targeting neurological disorders. The dodecyl chain enhances membrane permeability, which is crucial for drug delivery systems designed to cross biological barriers efficiently.

The compound's stability under various environmental conditions has also been a subject of interest. Studies have demonstrated that 2,5-Dibromo-3-dodecylthiophene maintains its structural integrity at elevated temperatures and exhibits good resistance to oxidation, making it suitable for industrial applications where thermal and chemical stability are paramount. This resilience is particularly valuable in coatings and adhesives used in harsh environments. Furthermore, its compatibility with other organic solvents broadens its utility in formulation processes across different industries.

From an industrial perspective, the scalability of synthesizing 2,5-Dibromo-3-dodecylthiophene is another critical factor driving its adoption. Modern synthetic methodologies have enabled cost-effective production at commercial scales without compromising purity standards. This accessibility has fostered collaboration between academia and industry to explore new applications rapidly. For example, researchers are investigating its use in flexible electronics, where lightweight and durable materials are essential for next-generation devices.

The environmental impact of using CAS No. 148256-63-7 has also been carefully evaluated. Efforts to minimize waste generation during synthesis and develop greener catalytic systems have been ongoing. These initiatives align with global sustainability goals aimed at reducing the ecological footprint of chemical manufacturing processes. By optimizing reaction conditions and employing recyclable catalysts, the industry can produce this compound more responsibly while maintaining high yields.

Future directions in research on 2,5-Dibromo-3-dodecylthiophene include exploring its role in photovoltaic technologies. The compound's ability to absorb a broad spectrum of light makes it a candidate for enhancing solar cell efficiency. By integrating it into dye-sensitized or perovskite solar cells, scientists aim to improve energy conversion rates significantly. Such innovations could contribute to advancements in renewable energy solutions worldwide.

In conclusion,2,5-Dibromo-3-dodecylthiophene (CAS No. 148256-63-7) stands as a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its unique structural features offer unparalleled opportunities for innovation in electronics, medicine, and sustainable materials science. As research continues to uncover new applications and refine synthetic methodologies,this derivative will undoubtedly play an increasingly pivotal role in shaping the future of modern chemistry.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:148256-63-7)2,5-二溴-3-十二烷基噻吩
LE2448533
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:148256-63-7)2,5-DIBROMO-3-DODECYLTHIOPHENE
sfd6211
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email